Cas no 942006-51-1 (ethyl N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylcarbamate)

• Product Name: ethyl N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylcarbamate
• CAS No: 942006-51-1
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 5506342
• Update Time: 2025-10-31

ethyl N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]carbamate
• Carbamic acid, N-[1,2,3,4-tetrahydro-1-(phenylsulfonyl)-6-quinolinyl]-, ethyl ester
• ethyl N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylcarbamate

• Inchi： 1S/C18H20N2O4S/c1-2-24-18(21)19-15-10-11-17-14(13-15)7-6-12-20(17)25(22,23)16-8-4-3-5-9-16/h3-5,8-11,13H,2,6-7,12H2,1H3,(H,19,21)
• InChI Key： IBHRSCCPVUMJDX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC1C=CC2=C(C=1)CCCN2S(C1=CC=CC=C1)(=O)=O

Additional information on ethyl N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylcarbamate

Comprehensive Overview of Ethyl N-1-(Benzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-6-Ylcarbamate (CAS No. 942006-51-1)

The compound ethyl N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylcarbamate (CAS No. 942006-51-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, combining a tetrahydroquinoline core with benzenesulfonyl and carbamate functional groups, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of inflammation and metabolic disorders, which aligns with current trends in precision medicine.

In recent years, the demand for novel heterocyclic compounds like ethyl N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylcarbamate has surged due to their versatility in synthetic chemistry. This compound’s sulfonamide moiety is particularly noteworthy, as it is a common pharmacophore in FDA-approved drugs. Its potential applications in kinase inhibition and enzyme modulation have sparked discussions in academic forums, with many asking, "How does this compound compare to other sulfonamide derivatives in terms of bioavailability?" Such queries highlight its relevance in modern drug development.

From a synthetic perspective, CAS No. 942006-51-1 exemplifies the growing trend toward green chemistry and sustainable synthesis. Laboratories are optimizing routes to produce this compound with minimal waste, addressing the global push for environmentally friendly practices. Its carbamate group also opens doors for derivatization, making it a valuable intermediate in creating libraries of bioactive molecules. This aligns with the industry’s focus on high-throughput screening and fragment-based drug design, topics frequently searched in scientific databases.

The stability and solubility profile of ethyl N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylcarbamate further enhance its appeal. Studies suggest its compatibility with lipophilic environments, a trait critical for blood-brain barrier penetration—a hot topic in neurodegenerative disease research. Additionally, its crystallinity and thermal properties are under investigation for potential applications in advanced materials, such as organic semiconductors or coatings, bridging the gap between life sciences and engineering.

As the scientific community delves deeper into structure-activity relationships (SAR), this compound’s tetrahydroquinoline scaffold is gaining attention for its similarity to natural alkaloids. Questions like "Can CAS No. 942006-51-1 serve as a lead compound for anticancer agents?" reflect its multidisciplinary relevance. With rigorous safety evaluations and mechanistic studies underway, it exemplifies how niche chemicals can drive innovation across biotech and material science sectors, answering the call for cutting-edge solutions in healthcare and technology.